4-Pyridin-4-yl-thiazol-2-ylamine

• IUPAC Name: 4-pyridin-4-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C8H7N3S/c9-8-11-7(5-12-8)6-1-3-10-4-2-6/h1-5H,(H2,9,11)
• InChI Key: CUSJGENRTWNHPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CSC(=N2)N
• Molecular Formula: C8H7N3S
• DSSTOX Substance ID: DTXSID00358992
• Molecular Weight: 177.23 g/mol
• CAS RN: 30235-28-0

Description

4-Pyridin-4-yl-thiazol-2-ylamine is a compound with the molecular weight of 178.24. It is also known by its IUPAC name 4-(pyridin-2-yl)-1H-1lambda3-thiazol-2-amine.

Synthesis Analysis

The compound was synthesized and evaluated as a corrosion inhibitor for mild steel in 1 M HCl solution.

Molecular Structure Analysis

The molecular structure of this compound was analyzed using quantum chemistry calculations. The relationship between the inhibition efficiency and molecular structure of the inhibitor was studied.

Chemical Reactions Analysis

The compound acts as an effective corrosion inhibitor for mild steel in an acid medium. The maximum inhibition efficiency reached 96.06% at 0.2 mM concentration.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 178.24. More detailed physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Anticancer Agent Development

Pyridine-thiazole hybrid molecules, including derivatives of 4-pyridin-4-yl-thiazol-2-ylamine, have shown promising results as potential anticancer agents. For instance, Ivasechko et al. (2022) developed novel pyridine-thiazole hybrid molecules that demonstrated significant antiproliferative activity against various cancer cell lines, suggesting their potential as anticancer agents. The study emphasized the compounds' selectivity for cancer cells over normal cells, indicating a potential mechanism of action related to genetic instability in tumor cells (Ivasechko et al., 2022).

Metal Complexes with Antitumor Activity

The creation of metal complexes using pyridine thiazole derivatives has also been explored for antitumor applications. Zou et al. (2020) synthesized two zinc(II) complexes with pyridine thiazole derivatives, which displayed notable antimicrobial and antitumor activities. These studies indicated that the metal complexes were more active than the free ligands, with specificity for certain bacteria or cancer cell lines (Zou et al., 2020).

Biological Activity of Pyridine Thiazole Compounds

Further, Li et al. (2013) investigated copper complexes with pyridine thiazole derivatives, revealing their nuclease and anticancer activities. These compounds exhibited DNA cleavage ability and marked changes in nuclear morphology in cancer cells, suggesting a significant role in anticancer mechanisms (Li et al., 2013).

Mechanism of Action

Target of Action

The primary target of 4-Pyridin-4-yl-thiazol-2-ylamine, also known as 4-(pyridin-4-yl)thiazol-2-amine, is mild steel . It acts as a corrosion inhibitor for mild steel in hydrochloric acid solutions .

Mode of Action

This compound interacts with its target, mild steel, by adhering to the metal surface. This adherence is facilitated by both physisorption and chemisorption . The compound acts as a mixed inhibitor, meaning it reduces both the anodic and cathodic reactions in the corrosion process .

Biochemical Pathways

The compound’s action involves the Langmuir adsorption isotherm, indicating that it forms a single-layer adsorption on the steel surface . The standard adsorption free energy (ΔG^0_ads) of the adsorption process was calculated as -36.33 kJ mol^−1 , suggesting that the adsorption of the compound on the steel surface is spontaneous .

Result of Action

The compound’s action results in a significant reduction in mild steel corrosion. Experimental results showed that the compound is an effective corrosion inhibitor for mild steel in an acid medium, with the maximum inhibition efficiency reaching 96.06% at 0.2 mM concentration .

Action Environment

The compound’s action, efficacy, and stability can be influenced by environmental factors. For instance, the compound was evaluated in a 1 M HCl solution . .

Future Directions

The compound has been studied for its potential as a corrosion inhibitor. Future research could explore other potential applications and further investigate its properties and mechanisms of action.

Biochemical Analysis

Biochemical Properties

4-Pyridin-4-yl-thiazol-2-ylamine plays a crucial role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules

Cellular Effects

The effects of this compound on various types of cells and cellular processes are significant. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

The molecular mechanism of action of this compound is complex. It exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . Detailed studies on threshold effects, as well as any toxic or adverse effects at high doses, are yet to be conducted.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with several enzymes and cofactors

Transport and Distribution

The transport and distribution of this compound within cells and tissues are complex processes that involve various transporters and binding proteins

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are areas of active research . This includes any targeting signals or post-translational modifications that direct it to specific compartments or organelles.

Q & A

Q1: How does 4-(pyridin-4-yl)thiazol-2-amine interact with mild steel to inhibit corrosion?

A1: 4-(pyridin-4-yl)thiazol-2-amine (PTA) functions as a mixed-type corrosion inhibitor, meaning it affects both the anodic and cathodic reactions involved in the corrosion process [, ]. The molecule adsorbs onto the mild steel surface, forming a protective layer that hinders the interaction between the corrosive solution (HCl in this case) and the metal surface. This adsorption occurs through both physical (physisorption) and chemical (chemisorption) interactions. The specific functional groups within PTA, such as the nitrogen atoms in the pyridine and thiazole rings, along with the amine group, likely play a crucial role in this adsorption process.

Q2: What is the evidence for the formation of a protective layer on the mild steel surface?

A2: The research utilized several surface analysis techniques to confirm the presence of a protective layer after treatment with PTA [, ]. Scanning electron microscopy (SEM) coupled with energy-dispersive X-ray spectroscopy (EDX) provided visual evidence of the layer and its elemental composition. Additionally, UV-Vis spectroscopy confirmed the interaction between PTA and the metal surface, suggesting the formation of a complex that contributes to the protective barrier.

Q3: Has the relationship between the molecular structure of PTA and its inhibition efficiency been investigated?

A3: Yes, the researchers employed quantum chemical calculations to explore the link between PTA's molecular structure and its ability to inhibit corrosion [, ]. These calculations can provide insights into the electronic properties of the molecule, such as electron density distribution and orbital energies, which are crucial for understanding its interaction with the metal surface.